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Compound of Interest

Compound Name: Alk-IN-9

Cat. No.: B12424703 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alk-IN-9 is a potent and highly effective inhibitor of Anaplastic Lymphoma Kinase (ALK).[1][2]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible results in various cell-based and biochemical assays. This document provides a

detailed protocol for the preparation, storage, and handling of Alk-IN-9 stock solutions to

ensure stability and efficacy for experimental use.

Quantitative Data Summary
The key properties and recommended handling conditions for Alk-IN-9 are summarized below.

Table 1: Chemical Properties and Storage Recommendations for Alk-IN-9
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Parameter Value Reference

Molecular Formula C₂₀H₂₁FN₆O₃ [1]

Molecular Weight 412.42 g/mol [1]

Primary Solvent Dimethyl Sulfoxide (DMSO) [3]

Recommended Stock Conc. 10 mM Standard Practice

Storage of Powder -20°C for up to 3 years [2]

Storage of Stock Solution -80°C for up to 1 year [2]

Experimental Protocols
A. Materials and Reagents

Alk-IN-9 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free 1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated micropipettes and sterile filter tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

B. Protocol for Preparing a 10 mM Alk-IN-9 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications.

1. Calculation: To prepare a 10 mM stock solution, the required mass of Alk-IN-9 is calculated

using its molecular weight (412.42 g/mol ).
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Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L × 0.001 L × 412.42 g/mol =

4.1242 mg

2. Weighing and Dissolution:

Carefully weigh out 4.12 mg of Alk-IN-9 powder and transfer it to a sterile microcentrifuge

tube.

Add 1.0 mL of high-purity DMSO to the tube.

Close the cap tightly and vortex the solution vigorously for 1-2 minutes to facilitate

dissolution.

Visually inspect the solution to ensure no solid particles remain. If necessary, sonicate the

tube in a water bath for 5-10 minutes to ensure the compound is fully dissolved.

3. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name ("Alk-IN-9"), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year).[2]

C. Preparation of Working Solutions

Working solutions are typically prepared by diluting the 10 mM stock solution in the appropriate

assay buffer or cell culture medium.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤0.5%) to

avoid solvent-induced toxicity or artifacts.

Table 2: Example Dilution Scheme for Working Solutions
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Stock
Concentrati
on

Desired
Working
Concentrati
on

Dilution
Factor

Volume of
Stock (µL)

Final
Volume
with
Medium/Buf
fer (µL)

Final DMSO
%

10 mM 10 µM 1000x 1 1000 0.1%

10 mM 1 µM 10,000x

1 (from 100

µM

intermediate)

1000 0.01%

10 mM 100 nM 100,000x

1 (from 10

µM

intermediate)

1000 0.001%
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Caption: ALK signaling pathway and point of inhibition by Alk-IN-9.
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Caption: Experimental workflow for preparing Alk-IN-9 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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